Indolin-4-amine Hydrochloride: Structural Profiling, Synthesis, and Pharmacological Applications
Indolin-4-amine Hydrochloride: Structural Profiling, Synthesis, and Pharmacological Applications
Executive Summary
In the landscape of modern medicinal chemistry, the indoline (2,3-dihydroindole) core has emerged as a privileged scaffold, offering distinct pharmacokinetic and spatial advantages over its planar indole counterpart. Indolin-4-amine hydrochloride serves as a highly versatile synthetic intermediate and core pharmacophore in the development of novel therapeutics, ranging from anticancer kinase inhibitors to potent anti-inflammatory agents. This technical guide provides an in-depth analysis of its physicochemical properties, synthetic methodologies, and its critical role in the design of next-generation treatments for Acute Lung Injury (ALI).
Structural Rationale & Physicochemical Properties
The transition from a fully aromatic indole to a saturated indoline system via the reduction of the C2–C3 double bond fundamentally alters the molecule's electronic distribution and spatial geometry. The sp3 hybridization at the C2 and C3 positions disrupts the global aromaticity of the pyrrole ring. This structural shift increases the basicity of the N1 nitrogen and introduces a slight puckering to the bicyclic system, which allows for novel vector trajectories during structure-based drug design.
Furthermore, formulating the compound as a hydrochloride salt serves two critical purposes:
-
Oxidative Stability: The electron-rich nature of the primary amine and the indoline nitrogen makes the free base highly susceptible to atmospheric oxidation. Protonation stabilizes the molecule for long-term storage.
-
Aqueous Solubility: The salt form drastically improves thermodynamic solubility, a prerequisite for reliable dosing in in vitro and in vivo biological assays[1].
Table 1: Physicochemical and Structural Data
| Property | Value / Description |
| Molecular Formula | C₈H₁₁ClN₂ |
| Molecular Weight | 170.64 g/mol |
| IUPAC Name | 2,3-dihydro-1H-indol-4-amine;hydrochloride |
| SMILES | NC1C2CCNC=2C=CC=1.[H]Cl |
| InChI | InChI=1S/C8H10N2.ClH/c9-7-2-1-3-8-6(7)4-5-10-8/h1-3,10H,4-5,9H2;1H |
| Appearance | Off-white to pale brown solid |
| Storage Conditions | Inert atmosphere, 2-8°C, protected from light |
Synthetic Methodology & Isolation
The synthesis of Indolin-4-amine hydrochloride requires precise chemoselectivity to reduce the pyrrole ring without over-reducing the benzene ring or cleaving the primary amine. The protocol below utilizes sodium cyanoborohydride (NaBH₃CN) in an acidic medium, which selectively reduces the iminium ion intermediate formed by the protonation of the indole C3 position.
Protocol 1: Chemoselective Synthesis and Salt Formation
Objective: Convert 4-aminoindole to Indolin-4-amine hydrochloride with high purity.
-
Substrate Preparation: Dissolve 10 mmol of 4-aminoindole in 30 mL of glacial acetic acid. The acidic environment is catalytic and necessary to protonate the C3 position of the indole, generating the reactive iminium species.
-
Selective Reduction: Cool the reaction mixture to 10°C. Slowly add 30 mmol of NaBH₃CN in portions over 30 minutes. Causality: NaBH₃CN is chosen over NaBH₄ because it is stable in acidic media and highly selective for iminium ions, preventing unwanted side reactions.
-
Quenching & Extraction: Stir the mixture at room temperature for 2 hours. Quench the reaction by carefully neutralizing with 10% aqueous NaOH until pH > 9. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine and dry over anhydrous Na₂SO₄.
-
Salt Formation: Concentrate the organic layer under reduced pressure to yield the free base. Redissolve the crude free base in anhydrous diethyl ether (20 mL) and cool to 0°C. Bubble anhydrous HCl gas through the solution (or add a stoichiometric amount of HCl in dioxane) until precipitation is complete.
-
Validation & Quality Control (Self-Validating Step): Filter the precipitate and wash with cold ether. Validate the product via ¹H NMR (DMSO-d₆). Pass Criteria: The complete disappearance of the aromatic C2/C3 protons (typically around 6.5–7.5 ppm in the starting material) and the appearance of two distinct aliphatic multiplets between 3.0 and 3.6 ppm, confirming the successful saturation of the pyrrole ring.
Chemical synthesis workflow for Indolin-4-amine hydrochloride.
Pharmacological Applications: Targeting Acute Lung Injury (ALI)
Indolin-4-amine hydrochloride is a critical building block in the synthesis of 4-indolyl-2-arylaminopyrimidine derivatives. These compounds have shown profound efficacy in treating Acute Lung Injury (ALI) and Acute Respiratory Distress Syndrome (ARDS)—conditions characterized by severe pulmonary inflammation and high mortality rates[2].
By utilizing the indoline scaffold, researchers have developed compounds (such as "Compound 6h") that effectively halt the inflammatory cascade. These derivatives function by inhibiting the phosphorylation of p38 and ERK within the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, thereby preventing the downstream release of pro-inflammatory cytokines IL-6 and IL-8[3].
Table 2: Anti-inflammatory Efficacy of Indoline Derivatives in ALI Models
Data synthesized from Chen et al., 2021[2][3]
| Compound ID | Core Scaffold | Target Pathway | IL-6 Inhibition Rate | IL-8 Inhibition Rate | In Vivo Efficacy (ALI Mice) |
| Compound 6c | 4-indolyl-2-aminopyrimidine | MAPK (p38/ERK) | 62% - 77% | 65% - 72% | Moderate reduction in cell infiltration |
| Compound 6h | 4-indolyl-2-aminopyrimidine | MAPK (p38/ERK) | 62% - 77% | 65% - 72% | Significant protection of lung tissue (20 mg/kg) |
Protocol 2: In Vitro MAPK Pathway Inhibition Assay
Objective: Quantify the inhibitory effect of synthesized indoline derivatives on MAPK phosphorylation in Human Bronchial Epithelial (HBE) cells.
-
Cell Culture & Seeding: Culture HBE cells in DMEM supplemented with 10% FBS. Seed cells in 6-well plates at a density of 5×105 cells/well and incubate at 37°C with 5% CO₂ until 80% confluence is reached. Causality: HBE cells are utilized because the bronchial epithelium is the primary site of cytokine storm initiation in ALI.
-
Compound Pre-treatment: Starve the cells in serum-free media for 12 hours to synchronize the cell cycle and reduce background kinase activity. Pre-treat the cells with the indoline derivative (e.g., Compound 6h at 10 µM) for 2 hours.
-
Inflammatory Stimulation: Stimulate the cells with Lipopolysaccharide (LPS, 1 µg/mL) for 30 minutes. Causality: LPS binds to the TLR4 receptor complex, rapidly triggering the transient phosphorylation of p38 and ERK. A 30-minute window captures the peak phosphorylation event before negative feedback loops activate.
-
Protein Extraction & Western Blotting: Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors (crucial for preserving phosphorylated states). Resolve 30 µg of total protein via SDS-PAGE and transfer to a PVDF membrane. Probe with primary antibodies against p-p38, total p38, p-ERK, and total ERK.
-
Validation & Quality Control (Self-Validating Step): Normalize the chemiluminescent signal of phosphorylated proteins against their respective total protein levels and a housekeeping gene (GAPDH). Pass Criteria: The LPS-only positive control must show at least a 3-fold increase in p-p38/p-ERK ratios compared to the vehicle control to validate the assay's dynamic range.
Mechanism of MAPK pathway inhibition by indoline derivatives in ALI.
Conclusion
Indolin-4-amine hydrochloride represents a critical intersection of synthetic utility and pharmacological potential. By transitioning from a rigid indole to a partially saturated indoline core, medicinal chemists can exploit enhanced solubility and unique 3D spatial arrangements. As demonstrated by its integration into 4-indolyl-2-arylaminopyrimidine derivatives, this scaffold is instrumental in developing targeted kinase inhibitors capable of mitigating severe inflammatory cascades, offering a promising horizon for the treatment of Acute Lung Injury and related respiratory distress syndromes.
References
- Benchchem. Indolin-4-amine hydrochloride - Product Information and Properties.
- Chen, T., Wei, Y., Zhu, G., & Zhang, X. (2021). Design, synthesis and structure-activity relationship studies of 4-indole-2-arylaminopyrimidine derivatives as anti-inflammatory agents for acute lung injury. PubMed Central (PMC).
- European Journal of Medicinal Chemistry (via PubMed). Design, synthesis and structure-activity relationship studies of 4-indole-2-arylaminopyrimidine derivatives as anti-inflammatory agents for acute lung injury.
- Sigma-Aldrich. Indolin-4-amine | 52537-01-6.
Sources
- 1. Indolin-4-amine hydrochloride | Benchchem [benchchem.com]
- 2. Design, synthesis and structure-activity relationship studies of 4-indole-2-arylaminopyrimidine derivatives as anti-inflammatory agents for acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Design, synthesis and structure-activity relationship studies of 4-indole-2-arylaminopyrimidine derivatives as anti-inflammatory agents for acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
